molecular formula C8H8O3S B8728285 3-Mercapto-4-methoxybenzoic acid CAS No. 67745-31-7

3-Mercapto-4-methoxybenzoic acid

Cat. No.: B8728285
CAS No.: 67745-31-7
M. Wt: 184.21 g/mol
InChI Key: ZXLTVSPLSCEBDO-UHFFFAOYSA-N
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Description

3-Mercapto-4-methoxybenzoic acid is a useful research compound. Its molecular formula is C8H8O3S and its molecular weight is 184.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

67745-31-7

Molecular Formula

C8H8O3S

Molecular Weight

184.21 g/mol

IUPAC Name

4-methoxy-3-sulfanylbenzoic acid

InChI

InChI=1S/C8H8O3S/c1-11-6-3-2-5(8(9)10)4-7(6)12/h2-4,12H,1H3,(H,9,10)

InChI Key

ZXLTVSPLSCEBDO-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)C(=O)O)S

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 3-chlorosulfonyl-4-methoxybenzoic acid (4.76 g; that is repared as described in Reference Example 44) in dry toluene (500 mL) stirred at room temperature is treated with triphenylphosphine (19.9 g) in one portion. The mixture is stirred and heated at 80° C. overnight, and then it is cooled, and treated with water (25 mL) and dioxane (25 mL), and the resulting solution is heated on a steam bath for 1 hour. The reaction mixture is allowed to cool to room temperature, and the organic layer is collected and concentrated. The resulting residue is partitioned between ethyl acetate (200 mL) and aqueous sodium hydroxide solution (500 mL; 2 N). The aqueous layer is separated, acidified by treatment with concentrated hydrochloric acid, and extracted with ethyl acetate (100 mL). The extract is washed with water (100 mL), dried over magnesium sulfate and concentrated, to give 3-mercapto-4-methoxybenzoic acid in the form of a white solid (3.4 g), m.p. 208°-210° C.
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Synthesis routes and methods II

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A stirred solution of 3-chlorosulfonyl-4-methoxybenzoic acid (58 g; that is prepared as described in Reference Example 44) in glacial acetic acid (250 mL) at 40° C. is treated during 15 minutes with a solution of stannous chloride (107 g) in concentrated hydrochloric acid. The mixture is heated at reflux for 2 hours and the hot mixture is then poured into water (2 L) with vigorous stirring. The resulting solid is filtered off and dried, to give crude 3-mercapto-4-methoxybenzoic acid (34 g).
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